Cas no 197-61-5 (Rubicene)
Rubicene structure
Product Name:Rubicene
Rubicene Chemical and Physical Properties
Names and Identifiers
-
- Rubicene
- Rubiceneneat
- EINECS 205-899-5
- Rubicen
- BENZO(A)INDENO(1,2,3-HI)ACEANTHRYLENE
- Rubicene,98%
- RUBICENE 98%
- J3I9M3715F
- NSC 87524
- Rubicene-
- NSC87524
- UNII-J3I9M3715F
- AKOS025213928
- NS00026423
- 197-61-5
- NSC-87524
- DTXSID00173364
- CHEBI:33095
- FMKFBRKHHLWKDB-UHFFFAOYSA-N
- Q27115550
-
- Inchi： 1S/C26H14/c1-3-9-17-15(7-1)19-11-5-13-22-24-18-10-4-2-8-16(18)20-12-6-14-21(26(20)24)23(17)25(19)22/h1-14H
- InChI Key： FMKFBRKHHLWKDB-UHFFFAOYSA-N
- SMILES： C12=C3C=CC=C1C1C4C=CC=CC=4C4=CC=CC(=C2C2C=CC=CC3=2)C=14
Computed Properties
- Exact Mass: 326.11000
- Monoisotopic Mass: 326.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Red solid
- Density: 1.2006 (estimate)
- Melting Point: 305 °C
- Boiling Point: 399.43°C (rough estimate)
- Refractive Index: 1.8430 (estimate)
- PSA: 0.00000
- LogP: 7.48140
- Solubility: Insoluble in water
Rubicene Customs Data
- HS CODE：2901299090
- Customs Data：
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Rubicene Related Literature
-
Hyunbok Lee,Yue Zhang,Lei Zhang,Timothy Mirabito,Edmund K. Burnett,Stefan Trahan,Ali Reza Mohebbi,Stefan C. B. Mannsfeld,Fred Wudl,Alejandro L. Briseno J. Mater. Chem. C 2014 2 3361
-
Hung-Yang Chen,Jan Golder,Shih-Chieh Yeh,Chiao-Wen Lin,Chao-Tsen Chen,Chin-Ti Chen RSC Adv. 2015 5 3381
-
3. 189. 2 : 3-Benzorubicene, rubicene, and their derivativesE. Clar,W. Willicks J. Chem. Soc. 1958 942
-
Lijuan Wang,Jianhong Dai,Yan Song New J. Chem. 2021 45 20556
-
Ying-Hsuan Liu,Dmitrii F. Perepichka J. Mater. Chem. C 2021 9 12448
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